Cas no 449765-24-6 (2-cyclopropanecarbonyl-6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-cyclopropanecarbonyl-6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline
• CAS No: 449765-24-6
• MF: C₂₅H₃₁NO₄
• MW: 409.517947435379
• CID: 6593624
• PubChem ID: 4193052
• Update Time: 2025-05-20

2-cyclopropanecarbonyl-6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropanecarbonyl-6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline
• Oprea1_182119
• cyclopropyl-[6,7-dimethoxy-1-[(4-propan-2-ylphenoxy)methyl]-3,4-dihydro-1H-isoquinolin-2-yl]methanone
• AKOS024581001
• F0535-0311
• 2-cyclopropanecarbonyl-6,7-dimethoxy-1-{[4-(propan-2-yl)phenoxy]methyl}-1,2,3,4-tetrahydroisoquinoline
• 449765-24-6
• EU-0062094
• SR-01000568768
• SR-01000568768-1
• cyclopropyl(1-((4-isopropylphenoxy)methyl)-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)methanone

• Inchi： 1S/C25H31NO4/c1-16(2)17-7-9-20(10-8-17)30-15-22-21-14-24(29-4)23(28-3)13-19(21)11-12-26(22)25(27)18-5-6-18/h7-10,13-14,16,18,22H,5-6,11-12,15H2,1-4H3
• InChI Key： WTHRMLJGWQCIBB-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N1CCC2C=C(C(=CC=2C1COC1C=CC(=CC=1)C(C)C)OC)OC

Computed Properties

• Exact Mass: 409.22530847g/mol
• Monoisotopic Mass: 409.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 48Ų

Additional information on 2-cyclopropanecarbonyl-6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline

2-Cyclopropanecarbonyl-6,7-Dimethoxy-1-{4-(Propan-2-yl)Phenoxymethyl}-1,2,3,4-Tetrahydroisoquinoline: A Comprehensive Overview

Introduction

The compound with CAS No 449765-24-6, commonly referred to as 2-cyclopropanecarbonyl-6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure and potential therapeutic applications. Recent advancements in synthetic methodologies and bioactivity studies have further illuminated its properties and mechanisms of action.

Chemical Structure and Synthesis

The molecular structure of this compound is characterized by a tetrahydroisoquinoline backbone, which serves as a versatile scaffold for various functional groups. The presence of a cyclopropane ring at the 2-position introduces unique steric and electronic properties, while the 6,7-dimethoxy substituents enhance the molecule's stability and bioavailability. The phenoxymethyl group at position 1 adds complexity to the structure and potentially influences the compound's pharmacokinetic profile.

Recent studies have explored novel synthetic routes to this compound, leveraging advanced catalytic techniques and green chemistry principles. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to streamline the synthesis process. These methods not only improve yield but also reduce environmental impact compared to traditional approaches.

Pharmacological Activity

Emerging research has demonstrated that this compound exhibits promising bioactivity across multiple therapeutic areas. In vitro assays have revealed potent inhibitory effects on key enzymes implicated in neurodegenerative diseases such as Alzheimer's disease. Specifically, the compound has shown remarkable activity against acetylcholinesterase (AChE), an enzyme whose inhibition is associated with improved cognitive function.

Beyond enzymatic inhibition, studies have also highlighted its potential as an anti-inflammatory agent. Preclinical models indicate that the compound can modulate inflammatory pathways by targeting nuclear factor-kappa B (NF-kB), a critical regulator of immune responses. These findings underscore its versatility as a lead compound for drug development.

Toxicological Profile

To assess its safety profile for potential clinical use, comprehensive toxicological evaluations have been conducted. Acute and chronic toxicity studies in animal models reveal that the compound demonstrates low toxicity at therapeutic doses. Additionally, genotoxicity assays using the Ames test have shown no mutagenic potential under standard conditions.

Recent advancements in computational toxicology have further enhanced our understanding of this compound's safety profile. Utilizing machine learning algorithms to predict adverse effects based on structural features has provided valuable insights into its risk-benefit ratio.

Future Directions

The continued exploration of CAS No 449765-24-6 holds immense promise for drug discovery efforts. Ongoing research is focused on optimizing its pharmacokinetic properties through structural modifications aimed at improving solubility and permeability. Furthermore, collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials.

In conclusion, 2-cyclopropanecarbonyl-6,7-dimethoxy-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline represents a compelling candidate for therapeutic intervention across diverse disease states. As research progresses, it is anticipated that this compound will contribute significantly to the development of innovative treatment modalities.